![molecular formula C14H24ClNO4 B2733215 Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate CAS No. 2411257-66-2](/img/structure/B2733215.png)
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate
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Overview
Description
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.
Mechanism of Action
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate acts as a competitive inhibitor of O-GlcNAcase, binding to the active site of the enzyme and preventing the removal of O-GlcNAc from proteins. This leads to the accumulation of O-GlcNAc on proteins, which can modulate their function and activity.
Biochemical and Physiological Effects:
The inhibition of O-GlcNAcase by this compound has been shown to have significant biochemical and physiological effects. It can modulate the activity of various signaling pathways, including the insulin signaling pathway, and affect the expression of genes involved in cell cycle regulation, apoptosis, and metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate in lab experiments is its high potency and specificity towards O-GlcNAcase. However, its use is limited by its relatively low solubility, which can affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the use of Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate in scientific research. One potential application is in the development of novel therapeutics for cancer and neurodegenerative diseases, where the inhibition of O-GlcNAcase has shown promising results. Additionally, the use of this compound can be expanded to investigate the role of O-GlcNAc in various biological processes and signaling pathways.
Synthesis Methods
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate can be synthesized through a multi-step process that involves the reaction of tert-butyl 4-hydroxy-4-oxobutanoate with 2-chloropropionyl chloride, followed by the addition of 1,2-diaminoethane. The final product is obtained through the reaction of the intermediate with tert-butyl chloroformate and triethylamine.
Scientific Research Applications
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate has been extensively used in scientific research as a potent inhibitor of the enzyme O-GlcNAcase. This enzyme is responsible for the removal of O-linked N-acetylglucosamine (O-GlcNAc) from proteins, and its inhibition has been shown to have significant implications in various biological processes, including cancer, diabetes, and neurodegenerative diseases.
properties
IUPAC Name |
tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24ClNO4/c1-10(15)11(17)16-9-14(5-7-19-8-6-14)12(18)20-13(2,3)4/h10H,5-9H2,1-4H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWCQCFIFGSFAOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1(CCOCC1)C(=O)OC(C)(C)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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